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Compound of Interest

Benzyltriphenylphosphonium
Compound Name:
bromide

Cat. No.: B074118

An In-depth Technical Guide to the Safe Handling of Benzyltriphenylphosphonium Bromide
Introduction

Benzyltriphenylphosphonium bromide (CAS No: 1449-46-3) is a quaternary phosphonium
salt widely utilized as a Wittig reagent in organic synthesis for the conversion of aldehydes and
ketones into alkenes.[1][2] It is also a reactant in various other chemical processes, including
stereoselective azidolysis and the preparation of 3-amyloid plague ligands.[2] Given its
application in research and development, a thorough understanding of its safety and handling
precautions is paramount for professionals in laboratory and drug development settings. This
guide provides a comprehensive overview of the hazards, safe handling protocols, and
emergency procedures associated with this compound, based on available safety data.

Hazard Identification and Classification

Benzyltriphenylphosphonium bromide is classified as a hazardous substance.[3] Users
must be fully aware of its potential health effects and take appropriate precautions.

GHS Classification:
e Skin Irritation: Category 2[4]

o Serious Eye Irritation: Category 2A[4]
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system irritation)
[4]

o Acute Toxicity (Oral, Dermal, Inhalation): Some classifications also include Category 4 for
these routes.[5]

Signal Word: Warning[4][5][6]

Hazard Statements:

H315: Causes skin irritation.[4][6]

H319: Causes serious eye irritation.[4][6]

H335: May cause respiratory irritation.

H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.[5]

Precautionary Statements (selected):

P261: Avoid breathing dust.[7]

e P264: Wash skin thoroughly after handling.[6]

e P271: Use only outdoors or in a well-ventilated area.[7]

o P280: Wear protective gloves/eye protection/face protection.[3][6]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below. This data is
essential for safe storage and handling.
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Property Value Source(s)
Molecular Formula C2sH22BrP [11141071
Molecular Weight 433.32 g/mol (11041071
Appearance White crystalline powder [2][4]
Melting Point 295-298 °C (lit.) [11[2][8]
Solubility Soluble in water [1][2]

o Hygroscopic / Moisture
Sensitivity "
sensitive

[1131€]

Flash Point Not available / Not applicable

[1]3]

Exposure Controls and Personal Protection

No official occupational exposure limit values have been established for

Benzyltriphenylphosphonium bromide.[3][6] Therefore, stringent engineering controls and

personal protective equipment (PPE) are mandatory to minimize exposure.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3][6]

o Local exhaust ventilation should be used to control the dispersion of dust.[6]

» Facilities must be equipped with an eyewash station and a safety shower.[6][10]

Personal Protective Equipment (PPE):
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Protection Type Specification Source(s)

Wear appropriate protective

eyeglasses or chemical safety
Eye/Face Protection goggles conforming to NIOSH [31[7]

(US) or EN 166 (EU)

standards.

Wear appropriate protective
gloves and clothing to prevent

Skin Protection skin exposure. Gloves must be  [3][7]
inspected prior to use. Wash

and dry hands after handling.

If ventilation is inadequate or
irritation is experienced, use a

Respiratory Protection NIOSH/MSHA or European [B171[11]
Standard EN 149 approved

respirator.

Experimental Protocol for Safe Handling and
Storage

The following protocol outlines the necessary steps for the safe handling and storage of
Benzyltriphenylphosphonium bromide in a laboratory setting.

Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Confirm that the fume hood and other engineering controls are functioning correctly.

o Personal Protection: Don all required PPE, including safety goggles, lab coat, and
appropriate gloves.

» Dispensing: Conduct all weighing and transferring of the solid compound inside a chemical
fume hood to prevent inhalation of dust.[6] Minimize the creation of dust during handling.[10]
[11]
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e Procedure: Avoid all personal contact, including inhalation and contact with skin and eyes.
[12]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[6] Clean all equipment and the work area to remove any residual chemical.

e Decontamination: Remove and properly dispose of contaminated gloves and other
disposable materials. Contaminated clothing should be removed and washed before reuse.

[3]
Storage Conditions:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6][7]

e The compound is hygroscopic; protect from moisture.[1][3][9] Storage under an inert
atmosphere is recommended.[6]

o Store away from incompatible materials, such as strong oxidizing agents.[3]
Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
First-Aid Measures:

« Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[3][6][7]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical attention.[3][6]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
making sure to flush under the eyelids. Remove contact lenses if present and easy to do.
Seek immediate medical attention, preferably from an ophthalmologist.[3][6][7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and have the victim drink
one or two glasses of water. Never give anything by mouth to an unconscious person. Seek
immediate medical attention.[3][7]
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Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, dry powder, foam, or carbon dioxide (COz).

[3]6]1[7]

e Hazardous Combustion Products: Thermal decomposition can produce irritating and toxic
gases and vapors, including carbon oxides (CO, COz), oxides of phosphorus, and hydrogen
bromide gas.[3]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[3][7]

Accidental Release Measures:

e Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing dust
and prevent contact with the substance. Wear the appropriate personal protective equipment
as detailed in Section 3.[3][7]

o Environmental Precautions: Prevent the spilled material from entering drains or waterways.

[7]

o Containment and Cleanup: Carefully sweep or vacuum up the spilled solid material, avoiding
dust generation.[3][6] Place the material into a suitable, labeled container for disposal
according to local regulations.[3][7]

Visualization of Safe Handling Workflow

The following diagram illustrates the logical workflow for handling
Benzyltriphenylphosphonium bromide safely.
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Start: Plan Experiment

'

1. Assess Risks
(Review SDS)

2. Prepare & Don PPE
(Goggles, Gloves, Lab Coat)

3. Set Up Workspace
(Verify Fume Hood Operation)

4. Perform Handling
(Weighing, Transfer)

Spill Occurred?

Activate Spill Protocol
(Evacuate, Notify, Clean)

5. Decontaminate & Clean Up
(Work Area, Glassware)

6. Waste Disposal
(Dispose of Contaminated PPE & Waste)

7. Store or Finish
(Return to Storage / Complete Use)

'

End

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of chemical solids.
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Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions and
recommended storage.[3]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.[3]

o Hazardous Decomposition Products: Upon combustion, it may decompose to form carbon
oxides, oxides of phosphorus, and hydrogen bromide gas.[3]

Toxicological Information

The toxicological properties of Benzyltriphenylphosphonium bromide have not been fully
investigated.[3] However, available data indicates it is a skin and eye irritant and may cause
respiratory irritation.[4] Some data sheets classify it as harmful if swallowed, inhaled, or in
contact with the skin.[5] It has not been identified as a probable, possible, or confirmed human
carcinogen by IARC, NTP, or OSHA. Due to the limited data, the compound should be handled
with care, assuming it has the potential for significant toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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